Cas no 1806072-90-1 (Methyl 2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate)
Methyl 2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate
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- Inchi: 1S/C9H5ClF5NO2/c1-18-8(17)3-2-16-6(10)4(7(11)12)5(3)9(13,14)15/h2,7H,1H3
- InChI Key: BAXXMLPLDIHTLZ-UHFFFAOYSA-N
- SMILES: ClC1C(C(F)F)=C(C(F)(F)F)C(C(=O)OC)=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 312
- XLogP3: 3.2
- Topological Polar Surface Area: 39.2
Methyl 2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029048051-1g |
Methyl 2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate |
1806072-90-1 | 97% | 1g |
$1,504.90 | 2022-04-01 |
Methyl 2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on Methyl 2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate
Comprehensive Overview of Methyl 2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1806072-90-1)
Methyl 2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1806072-90-1) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and advanced material science. This compound, characterized by its unique chloro, difluoromethyl, and trifluoromethyl functional groups, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure, featuring a pyridine core, is pivotal for designing novel bioactive molecules, particularly in crop protection and drug discovery.
The growing demand for fluorinated compounds in modern chemistry underscores the importance of Methyl 2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate. Researchers and industries are increasingly exploring its applications due to the rising need for sustainable agrochemicals and high-performance materials. A key trend in 2023 is the integration of AI-driven molecular design to optimize such compounds for enhanced efficacy and environmental safety. This aligns with global initiatives like the Green Chemistry Principles, where reducing hazardous waste and improving synthetic efficiency are paramount.
One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Methyl 2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate?" The synthesis typically involves multi-step reactions, including halogenation, fluorination, and esterification, often catalyzed by palladium or copper complexes. Another popular query is: "How does the trifluoromethyl group enhance the bioactivity of pyridine derivatives?" The trifluoromethyl moiety significantly improves lipophilicity and metabolic stability, which is critical for pesticide and pharmaceutical applications.
In agrochemicals, Methyl 2-chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate serves as a precursor for next-generation fungicides. Its mode of action often targets fungal cell membranes, offering broad-spectrum protection against resistant strains. This is particularly relevant amid rising concerns over food security and climate-resilient crops. Meanwhile, in pharmaceuticals, its structural motifs are leveraged to develop kinase inhibitors and antiviral agents, addressing unmet medical needs in oncology and infectious diseases.
From a technical perspective, the compound's physicochemical properties—such as melting point, solubility, and spectral data (NMR, IR)—are extensively documented to ensure reproducibility in industrial and academic settings. Analytical methods like HPLC and GC-MS are commonly employed for purity assessment. Recent advancements in flow chemistry have also streamlined its production, reducing energy consumption and improving yield—a topic gaining traction in sustainable manufacturing discussions.
Looking ahead, the versatility of CAS No. 1806072-90-1 positions it as a cornerstone in fluorine chemistry. Innovations in catalysis and process optimization are expected to further elevate its industrial relevance. As regulatory frameworks evolve, particularly around PFAS (per- and polyfluoroalkyl substances), the judicious use of fluorinated intermediates like this compound will remain a focal point for R&D teams worldwide.
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